![molecular formula C14H19BrN2O B4558249 3-bromo-N-(1-ethyl-4-piperidinyl)benzamide](/img/structure/B4558249.png)
3-bromo-N-(1-ethyl-4-piperidinyl)benzamide
Overview
Description
3-bromo-N-(1-ethyl-4-piperidinyl)benzamide is a useful research compound. Its molecular formula is C14H19BrN2O and its molecular weight is 311.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.06808 g/mol and the complexity rating of the compound is 277. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antagonistic Activities
3-bromo-N-(1-ethyl-4-piperidinyl)benzamide is a compound of interest in the synthesis and characterization of novel antagonists and inhibitors, particularly in the context of receptor targeting and enzyme inhibition. While direct studies on this specific compound are limited, research on closely related compounds provides valuable insights into potential applications in scientific research.
Antagonistic Properties and Synthesis : Compounds structurally related to this compound have been synthesized and evaluated for their antagonistic properties against various receptors. For example, derivatives such as N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide have been explored for their potential as non-peptide CCR5 antagonists, indicating a possible route for the development of new therapeutic agents targeting specific receptors (H. Bi, 2014); (Cheng De-ju, 2014).
Enzyme Inhibition : Related piperidine derivatives have been synthesized and shown to exhibit significant anti-acetylcholinesterase (anti-AChE) activity, which suggests a potential application in the treatment of conditions like Alzheimer's disease. These findings highlight the importance of structural modifications in enhancing biological activity and providing a basis for the development of potent enzyme inhibitors (H. Sugimoto et al., 1990).
Synthesis of Novel Compounds : The synthesis of novel CCR5 antagonists using intermediates structurally related to this compound demonstrates the compound's relevance in the development of new therapeutic agents. These studies involve complex synthesis routes leading to the characterization of new molecules with potential biological applications (H. Bi, 2015).
Bioactivity and Structural Characterization : The exploration of benzamide derivatives and their complexes with metals such as copper and cobalt has been conducted, providing insights into the structural and functional properties of these compounds. These studies contribute to a better understanding of the bioactivity and potential therapeutic applications of benzamide derivatives, including those structurally related to this compound (E. Khatiwora et al., 2013).
Properties
IUPAC Name |
3-bromo-N-(1-ethylpiperidin-4-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN2O/c1-2-17-8-6-13(7-9-17)16-14(18)11-4-3-5-12(15)10-11/h3-5,10,13H,2,6-9H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWLGRMVTWOTLPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.